Cas no 1267093-87-7 (4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride)

4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride is a chemically synthesized compound featuring a morpholine-substituted benzamidine core. This hydrochloride salt enhances solubility and stability, making it suitable for various research and pharmaceutical applications. The morpholine moiety contributes to its unique reactivity and potential as an intermediate in organic synthesis, particularly in the development of bioactive molecules. Its amidine group allows for versatile interactions, including hydrogen bonding and coordination, which are valuable in medicinal chemistry and ligand design. The compound is characterized by high purity and consistent performance, ensuring reliability in experimental settings. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride structure
1267093-87-7 structure
Product Name:4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride
CAS No:1267093-87-7
MF:C11H16ClN3O
MW:241.717241287231
MDL:MFCD19300053
CID:1026673
Update Time:2025-06-10

4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride
    • 4-morpholin-4-ylbenzenecarboximidamide,hydrochloride
    • MDL: MFCD19300053
    • Inchi: 1S/C11H15N3O.ClH/c12-11(13)9-1-3-10(4-2-9)14-5-7-15-8-6-14;/h1-4H,5-8H2,(H3,12,13);1H
    • InChI Key: GRUXDNFJXQHUDZ-UHFFFAOYSA-N
    • SMILES: Cl.O1CCN(C2C=CC(C(=N)N)=CC=2)CC1

Computed Properties

  • Exact Mass: 241.09800
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 62.34000
  • LogP: 2.47430

4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride

Research Briefing on 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride (CAS: 1267093-87-7)

4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride (CAS: 1267093-87-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This briefing consolidates the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound belongs to the class of amidine derivatives, which are known for their diverse biological activities. Its structural features, including the morpholine ring and the amidine group, make it a versatile scaffold for the design of inhibitors targeting various enzymes and receptors. Recent literature suggests that 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride has been investigated for its role in modulating protein-protein interactions and enzyme activity, particularly in the context of inflammatory and oncological pathways.

One of the key areas of research involves the synthesis and optimization of 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) described an efficient synthetic route with improved yield and purity, which is critical for scaling up production for preclinical and clinical studies. The study also emphasized the importance of controlling reaction conditions to minimize by-products and ensure reproducibility.

Pharmacological evaluations have revealed promising results. In vitro assays demonstrated that the compound exhibits potent inhibitory activity against certain kinases involved in cell proliferation and inflammation. For instance, it showed significant activity against p38 MAP kinase, a target implicated in inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). These findings were further supported by molecular docking studies, which highlighted the compound's ability to bind to the ATP-binding site of the kinase, thereby inhibiting its activity.

In addition to its kinase inhibitory properties, 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride has been explored for its potential as an antiviral agent. Preliminary studies indicated that it could interfere with the replication machinery of certain RNA viruses, although further validation in animal models is required. This opens up new avenues for research, particularly in the context of emerging viral infections.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, needs further optimization to enhance its bioavailability and reduce potential toxicity. Recent efforts have focused on structural modifications to improve its metabolic stability and solubility, as reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters.

In conclusion, 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride represents a compound of high interest in medicinal chemistry, with potential applications in inflammation, oncology, and virology. Ongoing research aims to address its limitations and explore its full therapeutic potential. Future studies should focus on in vivo efficacy and safety assessments to advance its development as a drug candidate.

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